Cas no 2098116-52-8 (2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid)

• Product Name: 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid
• CAS No: 2098116-52-8
• MF: C₉H₁₇NO₄
• MW: 203.23558306694
• CID: 5725515
• PubChem ID: 121203919
• Update Time: 2025-05-20

2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2098116-52-8
• F1907-7862
• AKOS026712205
• 2-(3-ethoxy-4-methoxypyrrolidin-1-yl)acetic acid
• 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid

• Inchi： 1S/C9H17NO4/c1-3-14-8-5-10(6-9(11)12)4-7(8)13-2/h7-8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： HIEYSJYZJJIMLK-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(CC(=O)O)CC1OC

Computed Properties

• Exact Mass: 203.11575802g/mol
• Monoisotopic Mass: 203.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 59Ų

Additional information on 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid

Comprehensive Overview of 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid (CAS No. 2098116-52-8)

2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid (CAS No. 2098116-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a pyrrolidine core substituted with ethoxy and methoxy groups, coupled with an acetic acid moiety, making it a versatile intermediate in drug synthesis. Researchers are particularly interested in its potential applications in medicinal chemistry and bioconjugation, as its functional groups allow for selective modifications.

The growing demand for custom synthesis and high-purity intermediates in the pharmaceutical industry has placed compounds like 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid at the forefront of innovation. With the rise of targeted drug delivery and small-molecule therapeutics, this compound's ability to act as a building block for more complex molecules is highly valued. Its CAS number 2098116-52-8 is frequently searched in scientific databases, reflecting its relevance in current research trends.

One of the key advantages of 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid is its compatibility with green chemistry principles. As sustainability becomes a priority in chemical manufacturing, this compound's potential for low-waste synthesis and biodegradability aligns with industry shifts toward eco-friendly practices. Additionally, its structural features make it a candidate for enzyme inhibition studies, a hot topic in drug discovery and personalized medicine.

In analytical chemistry, CAS No. 2098116-52-8 is often referenced in studies involving HPLC purification and mass spectrometry. The compound's distinct chromatographic behavior and fragmentation patterns make it a useful reference standard. Furthermore, its stability under various pH conditions has sparked interest in its use for pH-sensitive drug formulations, a trending area in controlled-release technologies.

The synthesis of 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid typically involves multi-step organic reactions, including N-alkylation and ester hydrolysis. These processes are optimized for high yield and scalability, addressing the needs of industrial-scale production. Recent publications highlight its role in the development of neurological agents, tying into the broader search for CNS-targeting compounds in neurodegenerative disease research.

As the scientific community continues to explore structure-activity relationships (SAR), 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid serves as a critical tool for understanding how subtle modifications impact biological activity. Its presence in patent literature underscores its commercial potential, particularly in intellectual property-driven sectors like pharmaceutical innovation. With ongoing advancements in computational chemistry, this compound is also being modeled for virtual screening applications.

In conclusion, 2-(3-Ethoxy-4-methoxypyrrolidin-1-yl)acetic acid (CAS No. 2098116-52-8) represents a convergence of chemical versatility and research utility. Its applications span from drug development to analytical methodologies, making it a compound of enduring interest. As the fields of precision medicine and sustainable chemistry evolve, this molecule is poised to play an increasingly prominent role in scientific breakthroughs.